Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21339326 (R,S)-Norcotinine N-Oxide 101708-63-8 C9H10N2O2
VC21339643 Atipamezole Hydrochloride 104075-48-1 C14H17ClN2
VC21348882 Decarboxy Ciprofloxacin 105394-83-0 C16H18FN3O
VC21342041 3,3-Tetramethyleneglutarimide 1075-89-4 C9H13NO2
VC21343073 59LXR6H1IT 1260525-53-8 C21H26O2
VC21343506 (4S,5R)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid 143527-70-2 C17H23NO5
VC21339829 N-(2,6-Dioxopiperidin-3-YL)acetamide 1468-52-6 C7H10N2O3
VC21339863 1-(3-Chlorophenyl)-2-hydroxypropan-1-one 152943-33-4 C9H9ClO2
VC21339346 Diclofenac Amide-13C6 15362-40-0 C14H9Cl2NO
VC21348884 4'-Hydroxy Aceclofenac 229308-90-1 C16H13Cl2NO5
VC21342283 Dexchlorpheniramine Maleate 2438-32-6 C20H23ClN2O4
VC21343510 2-Amino-5-methylphenol 2835-98-5 C7H9NO
VC21342848 3-(3,4-Dimethoxyphenyl)-L-alanine 32161-30-1 C11H15NO4
VC21342705 3,5-Dibromo-4-hydroxybenzoic acid 3337-62-0 C7H4Br2O3
VC21342053 Hydroxymethylclenbuterol 38339-18-3 C12H18Cl2N2O2
VC21348986 5-(2,3-Epoxypropoxy)-3,4-dihydrocarbostyril 51781-14-7 C12H13NO3
VC21348900 16-Epiestriol 547-81-9 C18H24O3
VC21342069 Alverine Citrate 5560-59-8 C26H35NO7
VC21342726 5H-Dibenz[b,f]azepine-5-propanamine, 10,11-dihydro-N-methyl-,monohydrochloride 58-28-6 C18H23ClN2
VC21343487 7-Amino-3-(((2,5-dihydro-6-hydroxy-2-methyl-5-oxo-1,2,4-triazin-3-yl)thio)methyl)cephalosporanic acid 58909-56-1 C12H13N5O5S2
VC21342769 1,3-Dimethyl-5-nitroadamantane 6588-68-7 C12H19NO2
VC21339526 Brimonidine Tartrate 70359-46-5 C15H16BrN5O6
VC21342762 3,5-Dinitrocatechol 7659-29-2 C6H4N2O6
VC21339755 1-Naphthol 90-15-3 C10H8O
VC21343075 Carbidopa Methyl Ester 91431-01-5 C11H16N2O4